Cas no 1303931-49-8 (4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid)

4-{(tert-Butoxy)carbonylamino}-2-methylbenzoic acid is a protected benzoic acid derivative featuring a tert-butoxycarbonyl (Boc) group on the amino functionality and a methyl substituent at the 2-position. This compound is particularly useful in organic synthesis, especially in peptide coupling and pharmaceutical intermediate preparation, due to the Boc group's stability under basic conditions and selective deprotection under acidic conditions. The methyl group enhances steric control in reactions, while the carboxylic acid moiety allows for further functionalization. Its high purity and well-defined structure make it a reliable building block for constructing complex molecules in medicinal chemistry and materials science.

4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid structure

1303931-49-8 structure

Product Name:4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid

CAS No:1303931-49-8

MF:C₁₃H₁₇NO₄

MW:251.278383970261

MDL:MFCD16540690

CID:4582481

PubChem ID:61827995

Update Time:2025-06-09

4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
- 4-(Boc-amino)-2-methyl-benzoic acid
- 4-((Tert-butoxycarbonyl)amino)-2-methylbenzoic acid
- 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-methylbenzoic acid
- 4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid
- MDL： MFCD16540690
- Inchi： 1S/C13H17NO4/c1-8-7-9(5-6-10(8)11(15)16)14-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
- InChI Key： LHSQHCPOOCZOOZ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(NC(OC(C)(C)C)=O)C=C1C

4-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D584607-10g	Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-	1303931-49-8	95%	10g	$985	2024-08-03
Enamine	EN300-1228763-0.05g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		0.05g	$1032.0	2023-06-08
Enamine	EN300-1228763-0.1g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		0.1g	$1081.0	2023-06-08
Enamine	EN300-1228763-0.25g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		0.25g	$1131.0	2023-06-08
Enamine	EN300-1228763-0.5g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		0.5g	$1180.0	2023-06-08
Enamine	EN300-1228763-1.0g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		1g	$1229.0	2023-06-08
Enamine	EN300-1228763-2.5g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		2.5g	$2408.0	2023-06-08
Enamine	EN300-1228763-5.0g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		5g	$3562.0	2023-06-08
Enamine	EN300-1228763-10.0g	4-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid	1303931-49-8		10g	$5283.0	2023-06-08
Aaron	AR000V21-500mg	Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-	1303931-49-8	97%	500mg	$145.00	2025-02-12